![molecular formula C5H5Cl2NO2S B152811 Pyridine-3-sulfonyl chloride hydrochloride CAS No. 42899-76-3](/img/structure/B152811.png)
Pyridine-3-sulfonyl chloride hydrochloride
Overview
Description
Pyridine-3-sulfonyl chloride hydrochloride (PSCH) is a chemical compound that has a wide range of uses in scientific research and laboratory experiments. PSCH is a white crystalline solid that is soluble in water, alcohol, and ether. It is a derivative of pyridine, a six-membered aromatic heterocyclic compound that is found in many organic compounds. PSCH has been used in a variety of applications, including in the synthesis of pharmaceuticals, the production of dyes and pigments, and in the synthesis of various organic compounds.
Scientific Research Applications
Chemical Synthesis and Reactions
Pyridine-3-sulfonyl chloride hydrochloride has been studied for its reactivity in various chemical synthesis processes. One study demonstrated its reaction with hydrazine to produce hydrazides, which led to the formation of semicarbazides and a series of hydrazones. Additionally, this compound was shown to react with sodium azide, yielding azides that could further react with norbornene and triphenylphosphine. Notably, this compound can be hydrolyzed to sulfonic acid by boiling with ethanol, and its reaction with β-diketones affords pyrazoles (Cremlyn, Jones, Swinbourne, & Yung, 1980).
Catalysis
Research has explored the use of sulfonic acid functionalized pyridinium chloride, derived from this compound, as a catalyst. This material has proven efficient in the synthesis of hexahydroquinolines through multi-component condensation reactions (Khazaei et al., 2013). Another study employed it as a catalyst for synthesizing 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones, highlighting its role in solvent-free synthesis processes (Moosavi‐Zare et al., 2013).
Polymer Science
In polymer science, this compound has been used to synthesize fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibited desirable properties like high thermal stability and low dielectric constants, making them suitable for various applications (Liu et al., 2013).
Medicinal Chemistry
In the field of medicinal chemistry, this compound has facilitated the synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. A parallel medicinal chemistry protocol was developed for the synthesis of pyrazole-4-sulfonamides using a sulfur-functionalized aminoacrolein derivative, demonstrating the compound's utility in creating diverse heterocyclic structures (Tucker, Chenard, & Young, 2015).
Mechanism of Action
Target of Action
Pyridine-3-sulfonyl chloride hydrochloride is primarily used as a reagent in the synthesis of pyrimidine derivatives . These derivatives have shown anti-proliferative activity against negative breast cancer cells .
Mode of Action
The compound interacts with its targets through a process known as diazotation of 3-aminopyridines, followed by substitution of diazo group with sulfonyl group . This results in the formation of intermediate pyridine-3-sulfonyl chlorides, which are then hydrolyzed to sulfonic acids .
Biochemical Pathways
The biochemical pathways affected by this compound involve the synthesis of pyrimidine derivatives. The compound is used to synthesize new pyridine-3-sulfonyl chlorides as synthons for the preparation of N-substituted sulfonic acids and sulfonyl amides .
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen in its anti-proliferative activity against negative breast cancer cells . This suggests that the compound may have potential therapeutic applications in the treatment of this type of cancer.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to moisture . Therefore, it should be handled in a well-ventilated place under inert gas (nitrogen or argon) at 2-8°C . Contact with water liberates toxic gas .
Future Directions
Pyridine-3-sulfonyl chloride hydrochloride is an essential medical intermediate and is widely applied to the synthesis of medicines . It is mainly used for preparing TAK-438 (vonoprazan fumarate), which is a novel orally active potassium-competitive acid blocker, developed as an antisecretory drug .
Biochemical Analysis
Biochemical Properties
It is known that sulfonyl chloride compounds can react with amines to form sulfonamides , which are a class of compounds that can interact with various enzymes and proteins. The exact nature of these interactions would depend on the specific structure of the resulting sulfonamide.
Cellular Effects
It is known that the compound has anti-proliferative activity against negative breast cancer cells . This suggests that Pyridine-3-sulfonyl chloride hydrochloride may influence cell function and potentially impact cell signaling pathways, gene expression, and cellular metabolism.
properties
IUPAC Name |
pyridine-3-sulfonyl chloride;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO2S.ClH/c6-10(8,9)5-2-1-3-7-4-5;/h1-4H;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIVPWOMJFLICOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)S(=O)(=O)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20502990 | |
Record name | Pyridine-3-sulfonyl chloride--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20502990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42899-76-3 | |
Record name | Pyridine-3-sulfonyl chloride--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20502990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pyridine-3-sulfonyl chloride hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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